Cas no 18675-34-8 (Cyclohexanol,2-methyl-5-(1-methylethenyl)-, (1R,2S,5R)-rel-)

• Product Name: Cyclohexanol,2-methyl-5-(1-methylethenyl)-, (1R,2S,5R)-rel-
• CAS No: 18675-34-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 163856
• PubChem ID: 443166
• Update Time: 2025-04-19

Cyclohexanol,2-methyl-5-(1-methylethenyl)-, (1R,2S,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,2-methyl-5-(1-methylethenyl)-, (1R,2S,5R)-rel-
• neo-iso-Dihydrocarveol
• NEO-DIHYDROCARVEOL
• NEO-P-MENTH-8-EN-2-OL
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2S,5R)-rel-
• UNII-014Z62T71D
• (1R,2S,5R)-5-isopropenyl-2-methylcyclohexanol
• SCHEMBL15012397
• Neoisodihydrocarveol, (+)-
• (+/-)-dihydroneoisocarveol
• 18675-34-8
• Q27104755
• LMPR0102090035
• (+)-neoisodihydrocarveol
• (1S,2R,4R)-neoisodihydrocarveol
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R,2S,5R)-
• (1S,2R,4R)-menth-8-en-2-ol
• Dihydro carveol <neo,iso>
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1alpha,2alpha,5alpha)-
• UNII-A3V1C5WF34
• (1S,2R,4R)-Neoiso-dihydrocarveol
• (1R,2S,5R)-2-methyl-5-prop-1-en-2-ylcyclohexan-1-ol
• Neoisocarveol, dihydro-
• CYCLOHEXANOL, 2-METHYL-5-(1-METHYLETHENYL)-, (1.ALPHA.,2.ALPHA.,5.ALPHA.)-
• KRCZYMFUWVJCLI-IVZWLZJFSA-N
• 014Z62T71D
• Dihydroneoisocarveol, (+/-)-
• CYCLOHEXANOL, 2-METHYL-5-(1-METHYLETHENYL)-, (1R-(1.ALPHA.,2.ALPHA.,5.ALPHA.))-
• 51773-45-6
• A3V1C5WF34
• (1R,2S,5R)-2-Methyl-5-(1-methylethenyl)cyclohexanol
• DTXSID601224883
• Cyclohexanol, 2-methyl-5-(1-methylethenyl)-, (1R-(1alpha,2alpha,5alpha))-
• Neoisodihydrocarveol
• CHEBI:50232

• Inchi： 1S/C10H18O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-11H,1,4-6H2,2-3H3/t8-,9+,10+/m0/s1
• InChI Key： KRCZYMFUWVJCLI-IVZWLZJFSA-N
• SMILES： O[C@@H]1C[C@H](C(=C)C)CC[C@@H]1C

Computed Properties

• Exact Mass: 154.13584
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23